diisopropyl 5-[(3,5-dimethoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate

• IUPAC Name: dipropan-2-yl 5-[(3,5-dimethoxybenzoyl)amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C22H27NO7S/c1-11(2)29-21(25)17-13(5)18(22(26)30-12(3)4)31-20(17)23-19(24)14-8-15(27-6)10-16(9-14)28-7/h8-12H,1-7H3,(H,23,24)
• InChI Key: UEPHZRIBTNMOOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CC(=CC(=C2)OC)OC)C(=O)OC(C)C
• Molecular Formula: C22H27NO7S
• Molecular Weight: 449.5 g/mol

Description

Diisopropyl 5-[(3,5-dimethoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate, commonly known as DMTD, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMTD is a thiophene-based compound that has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of DMTD is not fully understood. However, it has been proposed that DMTD exerts its therapeutic effects by modulating the expression of various genes and proteins involved in cellular processes such as apoptosis, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
DMTD has been shown to have several biochemical and physiological effects. In cancer cells, DMTD induces apoptosis by activating the mitochondrial pathway. In anti-inflammatory therapy, DMTD inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation. In neuroprotection, DMTD protects against oxidative stress-induced neuronal damage by reducing the production of reactive oxygen species and enhancing the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

DMTD has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to be effective in various in vitro and in vivo models. However, there are also some limitations to using DMTD in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate the interpretation of results.

Future Directions

There are several future directions for research on DMTD. One area of interest is the development of DMTD-based therapies for cancer treatment. Another area of interest is the potential use of DMTD in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully elucidate the mechanism of action of DMTD and to identify any potential off-target effects.

Synthesis Methods

DMTD can be synthesized through a series of chemical reactions, starting with the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form 3,5-dimethoxybenzoyl chloride. This intermediate product is then reacted with diisopropylamine to form diisopropyl 5-(3,5-dimethoxybenzoyl)amino-3-methyl-2,4-thiophenedicarboxylate. The final product, DMTD, is obtained through the reaction of this intermediate product with methyl iodide.

Scientific Research Applications

DMTD has been the subject of several scientific studies due to its potential therapeutic applications. Some of the research areas where DMTD has been studied include cancer treatment, anti-inflammatory therapy, and neuroprotection. In cancer treatment, DMTD has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. In anti-inflammatory therapy, DMTD has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. In neuroprotection, DMTD has been shown to protect against oxidative stress-induced neuronal damage.